Peracitol

  • This product is not intended for human or veterinary use. For research use only.
  • Catalog No.:

    S3722889
  • CAS No.:

    3343-95-1
  • Molecular Formula:

    C7H16O7
  • Molecular Weight:

    212.20 g/mol
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Alpha-Glucoheptitol is an alditol.
Peracitol is a natural product found in Parmotrema cetratum, Coriaria japonica, and Primula veris with data available.

CAS Number 3343-95-1
Product Name Peracitol
IUPAC Name heptane-1,2,3,4,5,6,7-heptol
Molecular Formula C7H16O7
Molecular Weight 212.20 g/mol
InChI InChI=1S/C7H16O7/c8-1-3(10)5(12)7(14)6(13)4(11)2-9/h3-14H,1-2H2
InChI Key OXQKEKGBFMQTML-UHFFFAOYSA-N
SMILES C(C(C(C(C(C(CO)O)O)O)O)O)O
Solubility 64.6 mg/mL at 18 °C
Canonical SMILES C(C(C(C(C(C(CO)O)O)O)O)O)O
Physical Description Solid
Molecular Weight 212.20 g/mol
XLogP3 -3.7
Hydrogen Bond Acceptor Count 7
Hydrogen Bond Donor Count 7
Exact Mass 212.08960285 g/mol
Monoisotopic Mass 212.08960285 g/mol
Boiling Point 248.00to281.00°C.@1013.00mmHg
Heavy Atom Count 14
Melting Point 187-188°C
Dates Modify: 2022-05-25
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